Cas no 2109-72-0 (1-tert-Butoxy-4-nitrobenzene)

1-tert-Butoxy-4-nitrobenzene structure
1-tert-Butoxy-4-nitrobenzene structure
Product Name:1-tert-Butoxy-4-nitrobenzene
CAS No:2109-72-0
MF:C10H13NO3
MW:195.215122938156
MDL:MFCD03094683
CID:1398153
PubChem ID:10943395
Update Time:2025-04-20

1-tert-Butoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethoxy)-4-nitro-
    • 1-[(2-methylpropan-2-yl)oxy]-4-nitrobenzene
    • 1-tert-butoxy-4-nitrobenzene
    • AKOS006277503
    • WQGIOEFHXBODQW-UHFFFAOYSA-N
    • CS-0209158
    • MFCD03094683
    • p-t-butoxynitrobenzene
    • BS-22065
    • 1-(tert-Butoxy)-4-nitrobenzene
    • 2109-72-0
    • AB3279
    • Z1198161504
    • DA-08264
    • DTXSID70449225
    • EN300-85381
    • SCHEMBL2733042
    • CAA10972
    • 1-tert-Butoxy-4-nitrobenzene
    • MDL： MFCD03094683
    • Inchi： 1S/C10H13NO3/c1-10(2,3)14-9-6-4-8(5-7-9)11(12)13/h4-7H,1-3H3
    • InChI Key： WQGIOEFHXBODQW-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(C)(C)C

Computed Properties

  • Exact Mass: 195.08959
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37

1-tert-Butoxy-4-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B814363-250mg
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B814363-500mg
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Apollo Scientific
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abcr
AB448744-1 g
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abcr
AB448744-5 g
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abcr
AB448744-25 g
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eNovation Chemicals LLC
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 2109-72-0 95%
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1-tert-Butoxy-4-nitrobenzene Suppliers

Amadis Chemical Company Limited
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(CAS:2109-72-0)1-tert-Butoxy-4-nitrobenzene
Order Number:A1178761
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:40
Price ($):418.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2109-72-0)1-tert-Butoxy-4-nitrobenzene
A1178761
Purity:99%
Quantity:25g
Price ($):418.0
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